Cas no 1803967-37-4 (2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1803967-37-4
• MF: C₉H₆BrF₃INO₃
• MW: 439.952524662018
• CID: 4837046
• Update Time: 2025-06-23

2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6BrF3INO3/c10-2-6-8(18-9(11,12)13)4(1-7(16)17)5(14)3-15-6/h3H,1-2H2,(H,16,17)
• InChI Key： SQANDXJEGRIKSG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1803967-37-4)

2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid, with the chemical identifier CAS No. 1803967-37-4, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound features a pyridine core substituted with a bromomethyl group, an iodo atom, a trifluoromethoxy moiety, and an acetic acid side chain. These functional groups make it a valuable building block for synthesizing a wide range of bioactive molecules.

The pyridine ring is a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of the bromomethyl group at the 2-position provides a reactive site for further functionalization via nucleophilic substitution reactions, enabling the construction of more complex structures. Additionally, the iodo substituent at the 5-position can be utilized in cross-coupling reactions, such as Suzuki or Stille couplings, to introduce aryl or vinyl groups, expanding the molecular diversity of derivatives.

The trifluoromethoxy group at the 3-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug candidates. Fluorine atoms can modulate electronic properties and hydrophobicity, making this group particularly valuable in optimizing pharmacokinetic profiles. The terminal acetic acid moiety further increases the compound's reactivity, allowing for amidation or esterification reactions to attach various pharmacophores.

Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzyme kinases, which play critical roles in cancer and inflammatory diseases. The combination of bromomethyl and iodo functionalities allows for sequential modifications, enabling the construction of precise molecular architectures that optimize binding interactions.

In addition to its applications in kinase inhibition, this compound has been explored in the synthesis of agrochemicals. The trifluoromethoxy group enhances the lipophilicity of derivatives, improving their bioavailability and environmental stability. This feature is particularly relevant in developing next-generation pesticides that are more effective while minimizing ecological impact.

The acetic acid side chain provides an additional handle for derivatization, allowing for the creation of amides or esters that can modulate solubility and pharmacokinetics. Such modifications are crucial in optimizing drug-like properties, ensuring that lead compounds exhibit desirable pharmacological profiles before advancing to clinical trials.

Recent studies have also demonstrated the utility of this intermediate in fragment-based drug design. By employing high-throughput screening techniques combined with structure-based drug design principles, researchers have identified novel fragments attached to 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid that exhibit potent activity against disease-causing targets. This approach underscores the compound's importance as a scaffold for discovering new therapeutic agents.

The synthesis of derivatives from 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid typically involves nucleophilic substitution reactions at the bromomethyl group followed by cross-coupling at the iodo position. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have further streamlined these processes, enabling high-yield production scales suitable for industrial applications.

The trifluoromethoxy-substituted pyridines have gained attention due to their role in developing central nervous system (CNS) drugs. The electron-withdrawing nature of fluorine atoms enhances blood-brain barrier penetration, making these derivatives attractive candidates for treating neurological disorders. Preclinical studies have shown promising results from compounds derived from this intermediate in models of neurodegeneration and cognitive impairment.

Moreover, agrochemical researchers have utilized 2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid to develop novel herbicides and fungicides. The trifluoromethoxy group contributes to enhanced photostability and resistance management properties, addressing critical challenges in modern agriculture. By integrating structural features known to improve crop protection efficacy while minimizing environmental footprint, this compound supports sustainable agricultural practices.

In conclusion,2-(Bromomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1803967-37-4) is a multifunctional intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic pathways toward bioactive molecules targeting various diseases and agricultural challenges. As research continues to uncover new therapeutic opportunities and sustainable solutions, this compound will remain a cornerstone in medicinal chemistry innovation.